4-benzyl-N-(3-chloro-4-methylphenyl)-1-piperidinecarboxamide

• IUPAC Name: 4-benzyl-N-(3-chloro-4-methylphenyl)piperidine-1-carboxamide
• InChI: InChI=1S/C20H23ClN2O/c1-15-7-8-18(14-19(15)21)22-20(24)23-11-9-17(10-12-23)13-16-5-3-2-4-6-16/h2-8,14,17H,9-13H2,1H3,(H,22,24)
• InChI Key: ROEWXNCKIIUNMX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)N2CCC(CC2)CC3=CC=CC=C3)Cl
• Molecular Formula: C20H23ClN2O
• Molecular Weight: 342.9 g/mol
• CAS RN: 847477-59-2

Description

4-benzyl-N-(3-chloro-4-methylphenyl)-1-piperidinecarboxamide, commonly known as CPP, is a chemical compound that has been extensively studied for its potential use in scientific research. CPP is a member of the piperidine class of compounds and has been shown to have a wide range of biochemical and physiological effects.

Scientific Research Applications

CPP has been widely used in scientific research as a tool to study the function of the N-methyl-D-aspartate (NMDA) receptor in the brain. The NMDA receptor is a type of glutamate receptor that plays a critical role in synaptic plasticity and learning and memory. CPP has been shown to bind to the NMDA receptor and block its activity, allowing researchers to study the effects of NMDA receptor inhibition on brain function.

Mechanism of Action

CPP binds to the NMDA receptor and blocks its activity by binding to the receptor's glycine site. This results in a reduction in the flow of calcium ions into the neuron, which can lead to a decrease in synaptic plasticity and altered neuronal function.
Biochemical and Physiological Effects:
CPP has been shown to have a wide range of biochemical and physiological effects, including the modulation of synaptic plasticity, learning and memory, pain perception, and drug addiction. Studies have also shown that CPP can induce seizures in animals, which has led to concerns about its safety for use in humans.

Advantages and Limitations for Lab Experiments

One of the main advantages of using CPP in lab experiments is its ability to selectively block the NMDA receptor, allowing researchers to study the effects of NMDA receptor inhibition on brain function. However, CPP has also been shown to have off-target effects on other receptors, which can complicate the interpretation of results. Additionally, CPP has been shown to induce seizures in animals, which can limit its use in certain types of experiments.

Future Directions

There are several future directions for CPP research, including the development of more selective NMDA receptor antagonists that do not have off-target effects on other receptors. Additionally, there is a need for further research into the safety of CPP for use in humans, particularly in the context of drug addiction and other neurological disorders. Finally, there is a need for more research into the potential therapeutic uses of CPP, particularly in the treatment of chronic pain and other neurological disorders.